![molecular formula C13H22N4O B6262037 4-{[5-(piperidin-3-yl)-1H-pyrazol-4-yl]methyl}morpholine CAS No. 1804129-28-9](/img/no-structure.png)
4-{[5-(piperidin-3-yl)-1H-pyrazol-4-yl]methyl}morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . A lot of reviews concerning specific methods of piperidine synthesis have been published .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .Chemical Reactions Analysis
The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-{[5-(piperidin-3-yl)-1H-pyrazol-4-yl]methyl}morpholine' involves the reaction of 4-bromo-1-(morpholin-4-yl)butane with 5-(piperidin-3-yl)-1H-pyrazole-4-carbaldehyde in the presence of a base to form the desired product.", "Starting Materials": [ "4-bromo-1-(morpholin-4-yl)butane", "5-(piperidin-3-yl)-1H-pyrazole-4-carbaldehyde", "Base (e.g. potassium carbonate)", "Solvent (e.g. DMF)" ], "Reaction": [ "Step 1: Dissolve 4-bromo-1-(morpholin-4-yl)butane and 5-(piperidin-3-yl)-1H-pyrazole-4-carbaldehyde in a suitable solvent (e.g. DMF).", "Step 2: Add a base (e.g. potassium carbonate) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Purify the crude product by column chromatography to obtain the desired compound '4-{[5-(piperidin-3-yl)-1H-pyrazol-4-yl]methyl}morpholine'." ] } | |
CAS RN |
1804129-28-9 |
Product Name |
4-{[5-(piperidin-3-yl)-1H-pyrazol-4-yl]methyl}morpholine |
Molecular Formula |
C13H22N4O |
Molecular Weight |
250.3 |
Purity |
85 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.